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Compound of Interest

Compound Name: 2-Chloro-4-methylpyrimidine

Cat. No.: B015830

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-4-methylpyrimidine (CAS No. 13036-57-2). Adherence to these procedures is critical
to ensure personnel safety and environmental compliance. This document is intended to
supplement, not replace, your institution's established safety protocols and local regulatory
requirements.

l. Immediate Safety and Hazard Information

2-Chloro-4-methylpyrimidine is a hazardous chemical that requires careful handling. The
primary hazards associated with this compound are summarized below.

Hazard Identification and Classification:

Hazard Category GHS Classification Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1]
Skin Corrosion/Irritation H315 Causes skin irritation.[1][2]

. L Causes serious eye irritation or
Serious Eye Damage/Irritation H319/H318

serious eye damage.[1][2][3]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation.[1][2][3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b015830?utm_src=pdf-interest
https://www.benchchem.com/product/b015830?utm_src=pdf-body
https://www.benchchem.com/product/b015830?utm_src=pdf-body
https://www.benchchem.com/product/b015830?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidine
https://www.fishersci.co.uk/store/msds?partNumber=11375285&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidine
https://www.fishersci.co.uk/store/msds?partNumber=11375285&countryCode=GB&language=en
https://chemical-label.com/en/ghs/print-clp/13036-57-2/2-chloro-4-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidine
https://www.fishersci.co.uk/store/msds?partNumber=11375285&countryCode=GB&language=en
https://chemical-label.com/en/ghs/print-clp/13036-57-2/2-chloro-4-methylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Before handling, ensure that eyewash stations and safety showers are readily accessible.

Il. Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment must be worn when
handling 2-Chloro-4-methylpyrimidine:

e Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.

» Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or
disposable protective clothing.

» Respiratory Protection: If working outside a fume hood or if dust formation is likely, use a
NIOSH/MSHA-approved respirator.

lll. Spill Response Protocol

In the event of a spill, immediate action is required to contain the area and prevent exposure.
Small Spill Cleanup:

e Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.
For solid spills, it is recommended to isolate the area for at least 25 meters (75 feet) in all
directions.[4]

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[4]

» Containment: To prevent the solid material from becoming airborne, carefully dampen it with
water.[4]

» Collection: Using absorbent paper dampened with water, carefully transfer the material into a
suitable, labeled container for hazardous waste.[4]

o Decontamination: Wash all contaminated surfaces with a soap and water solution.[4]

o PPE Disposal: All contaminated PPE should be placed in a vapor-tight plastic bag for
disposal as hazardous waste.[4]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b015830?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloromethyl_pyrimidine_Hydrochloride_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloromethyl_pyrimidine_Hydrochloride_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloromethyl_pyrimidine_Hydrochloride_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloromethyl_pyrimidine_Hydrochloride_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloromethyl_pyrimidine_Hydrochloride_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloromethyl_pyrimidine_Hydrochloride_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

IV. Step-by-Step Disposal Guidance

Waste 2-Chloro-4-methylpyrimidine is classified as hazardous waste.[2] Dispose of this
chemical in accordance with all applicable federal, state, and local environmental regulations.

o Waste Collection: Collect waste 2-Chloro-4-methylpyrimidine, including any contaminated
materials from spills, in a suitable, clearly labeled, and tightly sealed container. Do not mix
with other waste streams unless explicitly permitted by your institution's waste management
plan.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[5] The storage location should be
clearly marked as a hazardous waste accumulation area.

» Professional Disposal: Arrange for the disposal of the hazardous waste through an approved
and licensed waste disposal company. The recommended method of disposal is controlled
incineration with flue gas scrubbing.[4]

o Container Decontamination: Empty containers should be triple-rinsed (or equivalent) before
being offered for recycling or reconditioning. If recycling is not feasible, puncture the
container to prevent reuse and dispose of it in a sanitary landfill, as permitted by local
regulations.[4]

Logical Workflow for Disposal:
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On-Site Chemical Handling
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Caption: Disposal workflow for 2-Chloro-4-methylpyrimidine.
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V. Experimental Protocols Cited

The procedures outlined in this document are based on standard hazardous material handling
and disposal practices. Specific experimental protocols for the neutralization or chemical
degradation of 2-Chloro-4-methylpyrimidine for disposal are not readily available in the
provided search results. The standard and recommended procedure is collection and disposal
via a licensed hazardous waste management company.

Disclaimer: The information provided in this document is intended for guidance purposes only
and is based on publicly available safety data sheets and chemical information. It is the
responsibility of the user to ensure that all actions taken are in compliance with their
institution's policies and all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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